![molecular formula C16H19N3O2 B7457649 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one](/img/structure/B7457649.png)
2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one, also known as MPCC, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a phthalazinone derivative that has shown promising results in the field of medicinal chemistry. In
Mechanism of Action
The mechanism of action of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways that regulate cell growth and differentiation. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase leads to an increase in acetylcholine levels in the brain, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of certain neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, attention, and movement. This compound has also been shown to reduce inflammation in the brain, which is beneficial in the treatment of neurodegenerative diseases. In addition, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. This compound is also stable under a variety of conditions, making it suitable for use in a wide range of experiments. However, there are also limitations to the use of this compound in lab experiments. It has a relatively short half-life in the body, which may limit its effectiveness in certain experiments. In addition, this compound may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one. One direction is to further explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential use as a diagnostic tool for these diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential off-target effects. Finally, the synthesis of new derivatives of this compound may lead to compounds with improved potency and selectivity for specific targets.
Synthesis Methods
The synthesis of 2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one involves a multi-step process that starts with the reaction of 3-methylpiperidine-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-methylphthalic anhydride in the presence of a base such as triethylamine to form the final product, this compound. The synthesis of this compound has been optimized to yield high purity and high yields.
Scientific Research Applications
2-Methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In addition, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.
properties
IUPAC Name |
2-methyl-4-(3-methylpiperidine-1-carbonyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-11-6-5-9-19(10-11)16(21)14-12-7-3-4-8-13(12)15(20)18(2)17-14/h3-4,7-8,11H,5-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIRUPJVRDTYBLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C2=NN(C(=O)C3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.